Cas no 2962-14-3 (Phenol,4,4'-(1,2-dimethyl-1,2-ethanediyl)bis-, (R*,S*)- (9CI))

• Product Name: Phenol,4,4'-(1,2-dimethyl-1,2-ethanediyl)bis-, (R*,S*)- (9CI)
• CAS No: 2962-14-3
• MF: C₁₆H₁₈O₂
• MW: 242.312924861908
• CID: 270190
• PubChem ID: 200945
• Update Time: 2025-04-19

Phenol,4,4'-(1,2-dimethyl-1,2-ethanediyl)bis-, (R*,S*)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Phenol,4,4'-(1,2-dimethyl-1,2-ethanediyl)bis-, (R*,S*)- (9CI)
• phenol, 4-[(1R,2S)-2-(4-hydroxyphenyl)-1-methylpropyl]-
• 4-[(2S,3R)-3-(4-hydroxyphenyl)butan-2-yl]phenol
• PQ4GVS4T9S
• meso-4,4'-(1,2-Dimethylethylene)diphenol
• 4-06-00-06734 (Beilstein Handbook Reference)
• meso-alpha,alpha'-Dimethyl-4,4'-dihydroxybibenzyl
• meso-Butoestrol
• meso-Dma
• UNII-PQ4GVS4T9S
• CHEMBL326340
• meso-Butestrol
• DTXSID00183802
• Phenol, 4,4'-(1,2-dimethylethylene)di-, meso-
• 2962-14-3
• PHENOL, 4,4'-(1,2-DIMETHYL-1,2-ETHANEDIYL)BIS-, (R*,S*)-
• BRN 3206294
• Phenol, 4,4'-(1,2-dimethyl-1,2-ethanediyl)bis-, (R-(R*,S*))-
• 2,3-BIS(4-HYDROXYPHENYL)BUTANE

• Inchi： 1S/C16H18O2/c1-11(13-3-7-15(17)8-4-13)12(2)14-5-9-16(18)10-6-14/h3-12,17-18H,1-2H3/t11-,12+
• InChI Key： GDUYFVYTXYOMSJ-TXEJJXNPSA-N
• SMILES： OC1C=CC(=CC=1)[C@@H](C)[C@@H](C)C1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 242.13074
• Monoisotopic Mass: 242.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46